3-[(2-{[1-(4-chlorophenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid

• IUPAC Name: 3-[[2-[(E)-[1-(4-chlorophenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C25H17ClN2O6/c26-18-8-10-19(11-9-18)28-23(30)20(22(29)27-25(28)33)13-16-5-1-2-7-21(16)34-14-15-4-3-6-17(12-15)24(31)32/h1-13H,14H2,(H,31,32)(H,27,29,33)/b20-13+
• InChI Key: HPEMLJYIPOYOBU-DEDYPNTBSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Cl)OCC4=CC(=CC=C4)C(=O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Cl)OCC4=CC(=CC=C4)C(=O)O
• Molecular Formula: C25H17ClN2O6
• Molecular Weight: 476.9 g/mol

Description

The compound is likely of significant interest in fields such as organic chemistry, materials science, and possibly pharmacology, given its structural complexity and the presence of various functional groups. These areas of research often explore the synthesis, characterization, and application of complex organic molecules, focusing on understanding their behavior, reactivity, and potential utility in various applications.

Synthesis Analysis

The synthesis of complex organic molecules like this one typically involves multiple steps, including the formation of key intermediate compounds, the use of specific catalysts, and conditions tailored to promote desired reactions while minimizing side reactions. Baul et al. (2009) discuss the synthesis and characterization of related azo-benzoic acids, which involve spectroscopic techniques to confirm structures, suggesting a possible relevance to the synthesis steps or intermediate compounds related to the target molecule (Baul, Das, Chandra, Mitra, & Pyke, 2009).

Molecular Structure Analysis

The molecular structure of such a compound is crucial for understanding its physical and chemical properties. Techniques such as NMR, IR spectroscopy, and X-ray crystallography are commonly employed to elucidate molecular geometry, functional group orientation, and intramolecular interactions. Studies like those by Singh and Baruah (2009) demonstrate the determination of crystal structures for related compounds, highlighting the diversity in structural arrangements and interactions within the crystal lattice, which could be insightful for analyzing the molecular structure of the target compound (Singh & Baruah, 2009).

Chemical Reactions and Properties

The reactivity of a compound is influenced by its functional groups and molecular structure. The presence of chlorophenyl, pyrimidinylidene, and benzoic acid groups suggests potential for a variety of chemical reactions, including substitution reactions, tautomerism, and complexation with metals or other organic molecules. For instance, Tzimopoulos et al. (2010) explore the structural investigation of triorganostannyl esters of related compounds, which could shed light on the types of reactions and interactions the compound may undergo (Tzimopoulos, Czapik, Gdaniec, Bakas, Isab, Varvogli, & Akrivos, 2010).